Cas no 124044-66-2 (D-Homophenylalanine ethyl ester)

D-Homophenylalanine ethyl ester structure
124044-66-2 structure
Product Name:D-Homophenylalanine ethyl ester
CAS No:124044-66-2
MF:C12H17NO2
MW:207.268883466721
CID:63715
PubChem ID:6543662
Update Time:2025-04-18

D-Homophenylalanine ethyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Homophenylalanine ethyl ester
    • (R)-(-)-Homophenylalanine ethyl ester
    • Benzenebutanoicacid, a-amino-, ethyl ester, (R)-
    • Benzenebutanoic acid, a-aMino-, ethyl ester, (aR)-
    • AKOS015909994
    • Benzenebutanoic acid, alpha-amino-, ethyl ester, (alphaR)-
    • (R)-ethyl 2-amino-4-phenylbutanoate
    • D-Homophenylalanine ethyl ester
    • SCHEMBL8174213
    • DTXSID80424907
    • AKOS015933074
    • (R)-ethyl2-amino-4-phenylbutanoate
    • ethyl (2R)-2-amino-4-phenylbutanoate
    • EN300-60147
    • 124044-66-2
    • Inchi: 1S/C12H17NO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9,13H2,1H3/t11-/m1/s1
    • InChI Key: WFLQXECQLHZKMV-LLVKDONJSA-N
    • SMILES: O(CC)C([C@@H](CCC1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 30.04698
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Density: 1.058
  • Boiling Point: 311.4 °C at 760 mmHg
  • Flash Point: 164.8 °C
  • PSA: 0
  • LogP: 2.20990

D-Homophenylalanine ethyl ester Pricemore >>

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